Cas no 1082363-07-2 (1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine)

• Product Name: 1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine
• CAS No: 1082363-07-2
• MF: C₁₁H₁₃N₃S₂
• MW: 251.371019124985
• CID: 4570513
• Update Time: 2025-05-20

1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]piperazine
• Piperazine, 1-[4-(2-thienyl)-2-thiazolyl]-
• 1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine

• Inchi： 1S/C11H13N3S2/c1-2-10(15-7-1)9-8-16-11(13-9)14-5-3-12-4-6-14/h1-2,7-8,12H,3-6H2
• InChI Key： DUZYSTIBPOZFHI-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C3SC=CC=3)=CS2)CCNCC1

Computed Properties

• Exact Mass: 251.055
• Monoisotopic Mass: 251.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6A^2

Additional information on 1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine

Comprehensive Overview of 1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine (CAS No. 1082363-07-2)

1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine (CAS No. 1082363-07-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring a thiophene and thiazole ring system linked to a piperazine moiety, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for information on its synthesis, biological activity, and potential industrial uses, reflecting its growing relevance in modern chemistry.

The molecular structure of 1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine combines aromatic and heterocyclic elements, contributing to its stability and reactivity. The presence of sulfur atoms in both the thiophene and thiazole rings enhances its electronic properties, making it a candidate for applications in organic electronics and catalysis. Recent studies have explored its potential as a building block for pharmaceutical intermediates, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds.

One of the key areas of interest for 1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine is its role in drug discovery. The compound's ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs), has prompted investigations into its therapeutic potential. Researchers are particularly interested in its structure-activity relationship (SAR), which could lead to the design of more effective neurological and anti-inflammatory drugs. This aligns with current trends in precision medicine and targeted therapies.

In addition to its pharmaceutical applications, 1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine has shown promise in material science. Its conjugated system and electron-rich heterocycles make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). With the growing demand for sustainable and high-performance materials, this compound is being evaluated for its potential in next-generation electronic devices and energy storage solutions.

The synthesis of 1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine typically involves multi-step reactions, including cyclization and cross-coupling techniques. Optimizing these processes is a hot topic among chemists, as it impacts the compound's yield and purity. Recent advancements in green chemistry have also spurred interest in developing more sustainable synthesis routes, reducing the use of hazardous reagents and solvents.

Market demand for 1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine is driven by its versatility and potential across multiple industries. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of pharmaceutical companies and research institutions. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring the compound meets stringent industry standards.

Safety and regulatory compliance are critical considerations when working with 1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine. While it is not classified as a hazardous material, proper handling and storage protocols must be followed to prevent contamination and ensure workplace safety. Researchers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when using this compound.

In conclusion, 1-4-(Thiophen-2-yl)-1,3-thiazol-2-ylpiperazine (CAS No. 1082363-07-2) represents a fascinating area of research with broad applications in pharmaceuticals, materials science, and organic electronics. Its unique structural features and functional versatility make it a valuable compound for innovation. As scientific and industrial interest continues to grow, further studies will likely uncover new uses and optimization strategies for this promising molecule.